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Compound of Interest

Compound Name:
Calcium 2-oxo-3-

phenylpropanoate

Cat. No.: B1588136 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides immediate and

essential safety and logistical information for Calcium 2-oxo-3-phenylpropanoate, including

detailed operational and disposal plans.

Chemical Profile: Calcium 2-oxo-3-phenylpropanoate, also known as Calcium

Phenylpyruvate, is a white to off-white crystalline powder. While some sources indicate it is

non-toxic, non-corrosive, and non-flammable, it is also classified as a substance that may

cause skin and eye irritation, as well as potential respiratory irritation.[1] Therefore, appropriate

precautions must be taken during handling.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the specific PPE required for the

scale and nature of the work being performed. The following table summarizes the

recommended PPE for handling Calcium 2-oxo-3-phenylpropanoate.
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Body Part PPE Item
Specification/Stand
ard

Purpose

Eyes/Face

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 / EN 166

Protects eyes from

dust particles and

splashes.

Face Shield -

Recommended when

there is a significant

risk of splashing or

dust generation.

Hands Nitrile Gloves
ASTM D6319 / EN

374

Protects skin from

direct contact with the

chemical.

Body Laboratory Coat -

Prevents

contamination of

personal clothing.

Respiratory
N95 Respirator or

equivalent
NIOSH-approved

Recommended when

handling large

quantities or when

dust generation is

likely.

Feet Closed-toe Shoes -

Protects feet from

spills and falling

objects.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Calcium 2-oxo-3-phenylpropanoate is crucial to minimize

exposure and ensure safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the container is properly labeled with the chemical name, CAS number (51828-93-

4), and hazard information.

Wear appropriate PPE (lab coat, gloves, safety glasses) during inspection.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Some suppliers recommend refrigerated storage between 2°C and 8°C.[2][3][4]

Keep away from incompatible materials such as strong oxidizing agents.

3. Weighing and Aliquoting:

Perform all weighing and aliquoting in a designated area, preferably within a chemical fume

hood or a ventilated enclosure, to minimize dust inhalation.

Use anti-static weigh boats or paper to prevent dispersal of the powder.

Handle the powder gently to avoid creating airborne dust.

Clean all equipment and the work surface thoroughly after use.

4. Experimental Use:

Always wear the recommended PPE.

Ensure adequate ventilation in the work area.

Avoid direct contact with skin and eyes.

Keep containers closed when not in use.

Disposal Plan
Proper disposal of Calcium 2-oxo-3-phenylpropanoate and its contaminated waste is

essential to prevent environmental contamination and comply with regulations.
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1. Waste Segregation:

Collect all waste materials, including unused product, contaminated PPE, and cleaning

materials, in a designated and clearly labeled hazardous waste container.

2. Spill Cleanup:

Minor Spills:

Evacuate the immediate area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel or use a spill kit

for powders to avoid raising dust.

Carefully sweep the absorbed material into a designated waste container.

Decontaminate the spill area with soap and water.

Place all contaminated cleaning materials in the hazardous waste container.

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

3. Final Disposal:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[1]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of Calcium 2-oxo-3-phenylpropanoate down the drain or in the regular

trash.
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Workflow Diagram
The following diagram illustrates the standard workflow for handling Calcium 2-oxo-3-
phenylpropanoate from receipt to disposal.
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Handling and Disposal Workflow for Calcium 2-oxo-3-phenylpropanoate
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Caption: Workflow for handling Calcium 2-oxo-3-phenylpropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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